Cas no 2172551-63-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid
• CAS No: 2172551-63-0
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5937362
• PubChem ID: 165747664
• Update Time: 2025-11-01

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbenzoic acid
• 2172551-63-0
• EN300-1504053

• Inchi： 1S/C26H24N2O5/c1-16-17(25(30)31)11-6-12-23(16)28-24(29)13-14-27-26(32)33-15-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-12,22H,13-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： BQEHPNKTNVWRJS-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC1C=CC=C(C(=O)O)C=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid (CAS No. 2172551-63-0)

In the realm of organic chemistry and pharmaceutical research, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid (CAS No. 2172551-63-0) stands out as a compound of significant interest. This molecule, often abbreviated for convenience, plays a pivotal role in peptide synthesis and drug development. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently seek information on its properties, applications, and synthesis methods, reflecting its growing importance in modern scientific endeavors.

The compound's CAS No. 2172551-63-0 is a critical identifier for professionals looking to source or study it. The Fmoc group, a cornerstone of this molecule, is renowned for its stability under basic conditions and ease of removal under mild acidic conditions. This characteristic is particularly advantageous in peptide synthesis, where protecting groups are essential to prevent unwanted side reactions. As the demand for customized peptides and biologics surges, compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid are gaining traction in both academic and industrial settings.

One of the most frequently asked questions about this compound revolves around its solubility and stability. Studies indicate that it exhibits good solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which are commonly used in peptide synthesis. Its stability under various pH conditions makes it a reliable choice for multi-step synthetic processes. Additionally, the presence of the 2-methylbenzoic acid moiety introduces steric and electronic effects that can influence the reactivity and selectivity of the molecule in synthetic applications.

Another hot topic in the scientific community is the environmental impact of chemical synthesis. Researchers are increasingly interested in greener alternatives and sustainable practices. While 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid is not inherently hazardous, its synthesis and disposal must adhere to environmentally friendly protocols. Innovations in catalytic methods and solvent recovery systems are being explored to minimize waste and energy consumption during its production.

From a commercial perspective, the compound's applications extend beyond peptide synthesis. It is also investigated for its potential in materials science, particularly in the development of functional polymers and coatings. The Fmoc group's ability to self-assemble into nanostructures has opened new avenues for creating biomimetic materials. This interdisciplinary relevance makes CAS No. 2172551-63-0 a subject of interest across multiple scientific domains.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbenzoic acid is a versatile and valuable compound with broad applications in chemistry and biology. Its unique properties, coupled with the growing demand for peptide-based therapeutics, ensure its continued relevance in research and industry. As scientific advancements progress, this molecule is poised to play an even more significant role in shaping the future of synthetic and medicinal chemistry.